Cas no 926268-80-6 (N-3-(aminomethyl)phenyl-2-methoxyacetamide)

• Product Name: N-3-(aminomethyl)phenyl-2-methoxyacetamide
• CAS No: 926268-80-6
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD09044608
• CID: 2127316
• Update Time: 2025-06-09

N-3-(aminomethyl)phenyl-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(aminomethyl)phenyl]-2-methoxyAcetamide
• Acetamide, N-[3-(aminomethyl)phenyl]-2-methoxy-
• N-3-(aminomethyl)phenyl-2-methoxyacetamide

• MDL： MFCD09044608
• Inchi： 1S/C10H14N2O2/c1-14-7-10(13)12-9-4-2-3-8(5-9)6-11/h2-5H,6-7,11H2,1H3,(H,12,13)
• InChI Key： GELYYDIAMIVAAO-UHFFFAOYSA-N
• SMILES： O(C)CC(NC1=CC=CC(CN)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• Topological Polar Surface Area: 64.4

Additional information on N-3-(aminomethyl)phenyl-2-methoxyacetamide

Introduction to N-3-(aminomethyl)phenyl-2-methoxyacetamide (CAS No. 926268-80-6)

N-3-(aminomethyl)phenyl-2-methoxyacetamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique molecular structure and potential biological activities. This compound, identified by the CAS number 926268-80-6, has garnered attention due to its role in the development of novel therapeutic agents. The presence of both an amine and a methoxy group in its structure suggests a high degree of reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular formula of N-3-(aminomethyl)phenyl-2-methoxyacetamide is C₁₀H₁₃N₂O₂, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. This specific arrangement of atoms contributes to its distinct chemical properties and reactivity patterns. The compound's structure includes a phenyl ring substituted with an aminomethyl group at the 3-position and a methoxy group at the 2-position of the acetamide moiety. Such structural features are often exploited in medicinal chemistry to modulate biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of N-3-(aminomethyl)phenyl-2-methoxyacetamide. Its unique structural motifs have prompted researchers to investigate its interactions with various biological targets. For instance, the amine group can serve as a hydrogen bond acceptor or donor, facilitating binding to proteins and enzymes. The methoxy group, on the other hand, can influence electronic properties and metabolic stability, making it a crucial factor in drug design.

One of the most compelling aspects of N-3-(aminomethyl)phenyl-2-methoxyacetamide is its versatility as a building block in drug synthesis. Its ability to undergo various chemical transformations allows for the creation of structurally diverse derivatives with tailored biological activities. Researchers have utilized this compound to develop potential candidates for treating a range of diseases, including neurological disorders and inflammatory conditions. The amine functionality, in particular, has been explored for its role in modulating neurotransmitter systems, which could have therapeutic implications.

The synthesis of N-3-(aminomethyl)phenyl-2-methoxyacetamide involves multi-step organic reactions that highlight the compound's synthetic utility. Key steps typically include nucleophilic substitution reactions, condensation processes, and functional group transformations. These synthetic strategies not only produce the desired compound but also provide insights into its reactivity and stability under different conditions. Understanding these synthetic pathways is essential for optimizing production processes and ensuring high yields.

Recent advancements in computational chemistry have further enhanced the study of N-3-(aminomethyl)phenyl-2-methoxyacetamide. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental design and reducing the time required for drug discovery. By leveraging computational methods, scientists can identify promising derivatives and optimize their properties before conducting costly wet lab experiments.

The pharmacological evaluation of N-3-(aminomethyl)phenyl-2-methoxyacetamide has revealed several interesting findings. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes implicated in disease pathogenesis. For example, derivatives of this compound have shown inhibitory activity against kinases and proteases that are overexpressed in cancer cells. Additionally, preliminary animal studies suggest that it may have anti-inflammatory effects by modulating cytokine production.

The safety profile of N-3-(aminomethyl)phenyl-2-methoxyacetamide is another critical area of investigation. Toxicological studies are essential for assessing potential side effects and determining safe dosage ranges. These studies often involve acute toxicity tests, chronic exposure assessments, and metabolic profiling to understand how the body processes the compound. A thorough understanding of its safety profile is crucial for advancing it towards clinical applications.

The future direction of research on N-3-(aminomethyl)phenyl-2-methoxyacetamide looks promising. Ongoing studies aim to explore new synthetic routes that improve yield and reduce environmental impact. Additionally, there is increasing focus on developing greener methodologies that minimize waste and hazardous byproducts. Such efforts align with broader trends in sustainable chemistry and are essential for ensuring responsible drug development practices.

In conclusion, N-3-(aminomethyl)phenyl-2-methoxyacetamide (CAS No. 926268-80-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutic agents targeting various diseases. Advances in synthetic chemistry, computational modeling, and pharmacological evaluation continue to expand our understanding of its capabilities and applications. As research progresses, this compound is likely to play an increasingly important role in drug discovery and development.